LC-MS/MS vs RP-HPLC Sensitivity Comparison
Two validated methods published for N-Nitroso Desmethyl Olopatadine demonstrate substantially different sensitivity profiles. The LC-MS/MS method (Vele et al., 2024) achieved an LOQ of 14 ng/mL (0.014 ppm) using a phenyl hexyl column with negative-ion ESI MRM detection at m/z 351.10→307.30, enabling quantitation at 0.14 ppm with respect to 0.5 mg/mL olopatadine HCl [1]. In contrast, the RP-HPLC method (Kamaliya et al., 2025) achieved an LOQ of 0.27 ppm using PDA/UV detection at 220 nm—approximately 19-fold higher than the LC-MS/MS LOQ [2]. The LC-MS/MS method also demonstrated superior linearity (r = 0.9999 over 0.014–0.210 ppm vs. r > 0.99 over 0.27–4.05 ppm for HPLC) and tighter recovery at LOQ (113.58% with %RSD 4.61 vs. 70.0–130.0% range for HPLC). This sensitivity gap has practical significance: the LC-MS/MS method can reliably quantify at levels ~2000-fold below the 282 ppm API control limit, while the HPLC method quantifies near its LOQ for the same application.
| Evidence Dimension | Limit of Quantification (LOQ) and method linearity for N-Nitroso Desmethyl Olopatadine |
|---|---|
| Target Compound Data | LC-MS/MS: LOQ = 14 ng/mL (0.014 ppm); linearity range 0.014–0.210 ppm, r = 0.9999; recovery at LOQ = 113.58% (%RSD 4.61) |
| Comparator Or Baseline | RP-HPLC: LOQ = 0.27 ppm (270 ng/mL); linearity range 0.272–4.080 ppm, r > 0.99; recovery at LOQ = 70.0–130.0% |
| Quantified Difference | LC-MS/MS LOQ is ~19-fold lower than HPLC LOQ (0.014 ppm vs. 0.27 ppm); LC-MS/MS linearity correlation coefficient 0.9999 vs. HPLC >0.99 |
| Conditions | LC-MS/MS: Phenyl Hexyl column (100 × 4.6 mm, 2.6 μm), 2 mM ammonium formate pH 3.0 / acetonitrile gradient, 0.5 mL/min, ESI-negative MRM m/z 351.10→307.30, API matrix at 0.5 mg/mL. RP-HPLC: Poroshell 120 Phenyl Hexyl (150 × 4.6 mm, 2.7 μm), potassium phosphate pH 3.0 / acetonitrile gradient, 0.8 mL/min, PDA 220 nm, ophthalmic solution matrix at 400 ppm. |
Why This Matters
For procurement of analytical reference standards, the LC-MS/MS method's 19-fold lower LOQ means laboratories analyzing API batches can use smaller sample quantities and detect nitrosamine excursions far below the regulatory control limit of 282 ppm, reducing the risk of false-negative batch release decisions.
- [1] Vele VT, More K, Chandavarkar MA, Kadam S, Singh S, Kumbhar A. Determination and Quantification of an N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Active Pharmaceutical Ingredient by LC-MS/MS. Der Pharma Chemica. 2024;16(4):362–366. View Source
- [2] Kamaliya B, Patel H, Awasare R, Waghe M, Sait S, Doshi C. A Comprehensive Approach for the Determination and Quantification of N-Nitroso Desmethyl Olopatadine in the Olopatadine Hydrochloride Ophthalmic Solution by RP-HPLC. Der Pharma Chemica. 2025;17(2):634–639. View Source
